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Compound of Interest

2-(3,4-
Compound Name:

Difluorophenyl)cyclopropaneamine
CAS No.: 220352-38-5; 633312-86-4

Cat. No.: B2955046

Get Quote

Executive Summary & Chemical Identity

2-(3,4-Difluorophenyl)cyclopropaneamine (often handled as the Hydrochloride salt) is a
fluorinated phenylcyclopropylamine intermediate, notably used in the synthesis of
pharmaceutical agents like Ticagrelor.[1][2]

Proper disposal is critical due to two primary factors:
e Aguatic Toxicity: It is classified as toxic to aquatic life with long-lasting effects.[1][3][4]

+ Combustion Byproducts: Thermal decomposition releases Hydrogen Fluoride (HF), requiring
specialized incineration protocols to prevent damage to standard combustion chambers and
release of corrosive gases.

Chemical Identification Table
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Property Detail

2-(3,4-Difluorophenyl)cyclopropaneamine (and
HCI salt)

Chemical Name

Free Base: 220352-38-5, 1345413-20-8HCI
Salt: 1156491-10-9, 1402222-66-5

CAS Numbers

Molecular Formula CoHoF2N (Free Base) / CoH10CIF2N (HCI Salt)

Physical State White to off-white solid (powder/crystals)

Acute Toxicity (Oral), Skin Sensitizer, Aquatic

Key Hazards )
Chronic 2

Hazard Profiling & Risk Assessment

Before initiating disposal, you must validate the specific hazards associated with the waste
stream. This compound is NOT a standard organic waste due to its halogen content.

GHS Classification (Composite)[1]

¢ Acute Toxicity (Oral): Category 3 (H301) - Toxic if swallowed.[1]
o Skin/Eye Irritation: Category 2 (H315/H319).[5][6]
» Sensitization: Skin Sensitizer Category 1 (H317).[3]

e Environmental: Aquatic Chronic Category 2 (H411).[3]

Critical Disposal Risks

o HF Generation: Upon incineration, the fluorine atoms convert to Hydrogen Fluoride (HF), a
highly corrosive gas that eats through glass and standard refractory brick. Action: Waste
must be flagged as "Halogenated.”

» Amine Reactivity: As a primary amine, it is incompatible with strong oxidizers and acids
(exothermic reaction). The cyclopropane ring adds strain energy, potentially increasing heat
of combustion.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/9834068
https://pubchem.ncbi.nlm.nih.gov/compound/52914940
https://aksci.com/sds/Z2021_SDS.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_202000100_1.0_SDS_EN.pdf?ref=1720735656
https://sds.edqm.eu/pdf/SDS/EDQM_202000100_1.0_SDS_EN.pdf?ref=1720735656
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2955046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Segregation & Characterization

Effective disposal begins at the bench. Do not mix this compound with "General Organic
Waste" without specific labeling.

Waste Stream Decision Logic

The following diagram outlines the decision process for segregating this specific chemical.
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Waste Generation:
2-(3,4-Difluorophenyl)
cyclopropaneamine

Physical State?

Liquid Waste
(Mother liquors, reaction mixtures)

\

Solvent Composition?

:

Solid Waste Non-Halogenated Solvent Halogenated Solvent
(Pure substance, contaminated wipes) (e.g., MeOH, EtOAc) (e.g., DCM, Chloroform)

Segregate due to

Pouble Bag Fluorine content

Disposal Path

BIN A: Solid Hazardous BIN B: Halogenated Solvents
Label: "Toxic, Halogenated Organic' (High BTU, HF Scrubber Req)

High Temp + Scrubber

Licensed Incinerator
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Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b2955046/docs?utm_src=pdf-body-img#comprehensive-disposal-guide-2-3-4-difluorophenyl-cyclopropaneamine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2955046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Figure 1: Waste segregation logic ensuring fluorine-containing waste is routed to appropriate
incineration facilities.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired stocks, weighing papers, contaminated gloves, spill cleanup debris.

o Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable
but breakage risk is higher.

e Labeling:
o Attach a hazardous waste tag immediately.

o Mandatory Fields: Chemical Name (No abbreviations), "Toxic," "Irritant," and "Contains
Fluorine."

e Secondary Containment: Place the primary container inside a clear, sealable plastic bag (4
mil thickness) to prevent contamination of the outer container during transport.

o Storage: Store in a satellite accumulation area (SAA) away from oxidizers and acids.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, HPLC waste.

o Compatibility Check: Ensure the solution pH is between 5 and 9. If the amine was acidified
(e.g., with HCI), it is stable. Avoid mixing with strong oxidizers (e.g., nitric acid waste) which
can cause fire.

o Container Selection: Use HDPE or Fluorinated HDPE carboys.

e Segregation:
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o Do NOT pour into the "Non-Halogenated" solvent drum, even if dissolved in
Methanol/Ethanol. The fluorine atoms in the solute render the entire mixture a halogenated
waste stream for incineration purposes.

o Pour into the "Halogenated Waste" stream.

o Documentation: On the waste log, explicitly list "2-(3,4-
Difluorophenyl)cyclopropaneamine"” and approximate concentration.[1]

Emergency Spill Management

In the event of a spill, rapid containment is necessary to prevent environmental release.

Spill Response Workflow

1. Alert & Isolate 2. Don PPE 3. Containment 4. Cleanup 5. Decontaminate
Evacuate immediate area il glloes (e il), »-| Cover with absorbent pads P Scoop into HDPE pail. Wash surface with mild
Goggles, Lab Coat, N95/P100 or vermiculite Do NOT dry sweep (dust). soap & water. Collect rinsate.

Click to download full resolution via product page
Figure 2: Immediate response protocol for solid or liquid spills.[1]

Decontamination Solution: For final surface cleaning, use a dilute surfactant solution (1-2%
Alconox or SDS).[1] Avoid bleach (hypochlorite) as it may react with amines to form
chloramines, though the risk is lower with this specific structure.

Regulatory & Compliance Framework
United States (RCRA)[1]

o Waste Classification: This compound is not explicitly P-listed or U-listed.[1] However, it must
be characterized by the generator.

e Characteristic Codes:
o If ignitable (flash point <60°C in solution): DOO1.

o If corrosive (pH <2 or >12.5): D002.
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o Default status: "Toxic Solid, Organic, N.O.S."[1][3] (Not Otherwise Specified).

e DOT Shipping Name: UN 2811, Toxic solids, organic, n.o.s. (2-(3,4-
Difluorophenyl)cyclopropaneamine), 6.1, PG IIl.[1]

European Union (EWC)[1]

o Waste Code: 07 05 13* (Solid wastes containing hazardous substances from the
manufacture, formulation, supply and use of pharmaceuticals).

o Disposal Method: Incineration at >1100°C with flue gas cleaning (Directive 2000/76/EC) is
required to manage HF emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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